Cas no 1261675-82-4 (5'-Bromo-2'-(trifluoromethyl)propiophenone)

• Product Name: 5'-Bromo-2'-(trifluoromethyl)propiophenone
• CAS No: 1261675-82-4
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 4791857
• Update Time: 2025-10-28

5'-Bromo-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H8BrF3O/c1-2-9(15)7-5-6(11)3-4-8(7)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： QNLJPCSRPWEDDZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 5'-Bromo-2'-(trifluoromethyl)propiophenone

Introduction to 5'-Bromo-2'-(trifluoromethyl)propiophenone (CAS No. 1261675-82-4)

5'-Bromo-2'-(trifluoromethyl)propiophenone (CAS No. 1261675-82-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, featuring a brominated aromatic ring coupled with a trifluoromethyl-substituted propiophenone moiety, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both bromine and trifluoromethyl groups enhances its reactivity, making it a valuable building block for medicinal chemists exploring novel drug candidates.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that imparts metabolic stability, lipophilicity, and improved binding affinity to biological targets. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in achieving higher efficacy and selectivity. For instance, studies have demonstrated that trifluoromethyl-substituted molecules often exhibit enhanced pharmacokinetic profiles, which is a critical factor in the design of next-generation therapeutics.

On the other hand, the bromo substituent introduces a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds that mimic natural products or exhibit novel biological activities. The combination of these two substituents in 5'-Bromo-2'-(trifluoromethyl)propiophenone makes it an indispensable reagent for researchers aiming to develop innovative chemical entities.

In recent years, the demand for high-quality intermediates like 5'-Bromo-2'-(trifluoromethyl)propiophenone has surged due to the increasing complexity of drug molecules being designed. The pharmaceutical industry relies on such intermediates to streamline synthetic routes and improve yield, ultimately reducing costs and development timelines. Moreover, the compound's role in fragment-based drug design has been explored, where small molecular fragments are screened for initial binding interactions before being expanded into full-length candidates. This approach has revolutionized hit identification and lead optimization processes.

The chemical properties of 5'-Bromo-2'-(trifluoromethyl)propiophenone also make it suitable for exploring new synthetic methodologies. Researchers have leveraged its reactivity to develop novel catalytic systems that enhance reaction efficiency and sustainability. For example, recent studies have focused on greener alternatives to traditional metal catalysts, using photoredox or biocatalytic approaches to achieve desired transformations. These innovations align with global efforts to minimize the environmental impact of chemical synthesis while maintaining high productivity.

From a practical standpoint, 5'-Bromo-2'-(trifluoromethyl)propiophenone is often used in multi-step syntheses where precise control over regioselectivity is required. Its stability under various reaction conditions allows for its incorporation into demanding synthetic protocols without significant degradation. This reliability has made it a staple in academic laboratories and industrial research facilities alike. Additionally, its compatibility with a wide range of solvents and reagents further broadens its applicability in synthetic chemistry.

The biological significance of 5'-Bromo-2'-(trifluoromethyl)propiophenone extends beyond its role as an intermediate. Preliminary studies have suggested potential applications in agrochemicals, where fluorinated compounds are known to exhibit herbicidal or pesticidal properties. By modifying its structure or combining it with other functional groups, chemists may uncover new derivatives with enhanced activity against resistant strains or reduced environmental persistence.

In conclusion, 5'-Bromo-2'-(trifluoromethyl)propiophenone (CAS No. 1261675-82-4) represents a cornerstone in modern synthetic chemistry and drug development. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to create innovative therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.